Cas no 274918-15-9 (2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine)

2-(5-Chloro-1-benzothiophen-3-yl)ethan-1-amine is a specialized organic compound featuring a benzothiophene core substituted with a chloro group at the 5-position and an aminoethyl side chain at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro substituent enhances electrophilic properties, while the primary amine group allows for further functionalization through amidation, condensation, or other derivatization reactions. Its rigid benzothiophene scaffold contributes to stability and potential bioactivity, particularly in drug discovery targeting CNS or antimicrobial applications. The compound is typically handled under controlled conditions due to its amine functionality, requiring inert atmosphere storage to prevent degradation.

2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine structure

274918-15-9 structure

Product Name:2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine

CAS No:274918-15-9

MF:C₁₀H₁₀ClNS

MW:211.711100101471

CID:2101373

PubChem ID:1781993

Update Time:2025-11-06

2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(5-chlorobenzo[b]thiophen-3-yl)ethanamine
- 2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine
- SCHEMBL4324624
- QTODCBPICKEITJ-UHFFFAOYSA-N
- 2-(5-chloro[1]benzothiophen-3-yl)ethylamine
- 274918-15-9
- CS-0234878
- AKOS017547961
- 5-Chlorobenzo[b]thiophene-3-ethanamine
- AN-278/13643014
- YSZC1916
- BS-45314
- EN300-148944
- MFCD01929326
- E85036
- Oprea1_139546
- 2-(5-chloro-1-benzothien-3-yl)ethanamine
- 2-(5-chloro-1-benzothiophen-3-yl)ethanamine
- Inchi： 1S/C10H10ClNS/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3-4,12H2
- InChI Key： QTODCBPICKEITJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(=CS2)CCN

Computed Properties

Exact Mass: 211.0222482g/mol
Monoisotopic Mass: 211.0222482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 54.3Å²

2-(5-chloro-1-benzothiophen-3-yl)ethan-1-amine Pricemore >>

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